Methyl (S)-3-amino-4-methoxybutanoate 2,2,2-trifluoroacetate

• IUPAC Name: methyl (3S)-3-amino-4-methoxybutanoate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H13NO3.C2HF3O2/c1-9-4-5(7)3-6(8)10-2;3-2(4,5)1(6)7/h5H,3-4,7H2,1-2H3;(H,6,7)/t5-;/m0./s1
• InChI Key: VISSCMQPTKDZAB-JEDNCBNOSA-N
• Canonical SMILES: COCC(CC(=O)OC)N.C(=O)(C(F)(F)F)O
• Isomeric SMILES: COC[C@H](CC(=O)OC)N.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H14F3NO5
• Molecular Weight: 261.20 g/mol
• CAS RN: 2095396-29-3

Description

“Methyl trifluoroacetate” is a compound that is often used in organic synthesis. It is a part of the larger family of trifluoroacetates, which are known for their reactivity and usefulness in various chemical reactions.

Synthesis Analysis

While specific synthesis methods for “Methyl (S)-3-amino-4-methoxybutanoate 2,2,2-trifluoroacetate” were not found, trifluoromethylpyridines, which are structurally similar, have been synthesized using trifluoromethyl-containing building blocks.

Chemical Reactions Analysis

Trifluoromethyl-containing compounds are known to undergo a variety of chemical reactions. They can react with compounds containing alpha-hydrogens, such as esters, ketones, and nitriles, to form complex organic molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of trifluoroacetates have been studied. They are generally volatile and have unique properties due to the presence of fluorine atoms.

Scientific Research Applications

Synthetic Organic Chemistry

Methyl (S)-3-amino-4-methoxybutanoate 2,2,2-trifluoroacetate serves as a versatile reagent in the synthesis of complex organic molecules. It has been used in the cyclization reactions to produce various heterocyclic compounds. For instance, it contributes to the formation of anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcasing its utility in constructing heterocyclic structures with potential biological activities (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014).

Material Science

In material science, the compound finds application in the development of new materials with desired properties. Its role in adjusting crystal morphology and emission behavior of organic fluorophores through the synergistic effect of proton and anion has been demonstrated. This adjustment is crucial for applications in optoelectronic devices and sensors, where the manipulation of material properties at the molecular level can lead to enhanced performance and novel functionalities (Ye et al., 2021).

Catalysis

Methyl (S)-3-amino-4-methoxybutanoate 2,2,2-trifluoroacetate is also involved in catalysis research. It participates in reactions facilitated by catalysts, such as Sn-Beta, to convert sugars into valuable chemical products. This is particularly relevant in the context of green chemistry and the sustainable production of chemicals from renewable resources. The transformation of sugars into methyl lactate using Sn-Beta catalysts is an example of its application in catalyzing bio-based chemical syntheses (Holm et al., 2012).

Safety and Hazards

Trifluoroacetates, including methyl trifluoroacetate, are generally considered hazardous. They are highly flammable and can cause serious eye damage.